Cas no 1849197-83-6 (2-cyclobutyl-2-methylpropanenitrile)

• Product Name: 2-cyclobutyl-2-methylpropanenitrile
• CAS No: 1849197-83-6
• MDL: MFCD29041132
• CID: 4623700
• PubChem ID: 116835801
• Update Time: 2025-10-28

2-cyclobutyl-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-methylpropanenitrile

• MDL： MFCD29041132

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-cyclobutyl-2-methylpropanenitrile

2-Cyclobutyl-2-Methylpropanenitrile

2-Cyclobutyl-2-methylpropanenitrile (CAS No: 1849197-83-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has demonstrated potential in various applications due to its stability and reactivity under specific conditions.

The molecular structure of 2-cyclobutyl-2-methylpropanenitrile consists of a cyclobutane ring fused with a methyl group and a nitrile functional group. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and physical properties. The nitrile group, on the other hand, provides opportunities for further functionalization through various chemical reactions, such as hydrocyanation or nucleophilic addition.

Recent studies have explored the synthesis of 2-cyclobutyl-2-methylpropanenitrile using novel catalytic systems and green chemistry principles. Researchers have reported improved yields and selectivity by employing transition metal catalysts, such as palladium or nickel complexes, in the presence of ligands that enhance catalytic activity. These advancements have not only streamlined the production process but also reduced the environmental footprint associated with traditional synthesis methods.

In terms of applications, 2-cyclobutyl-2-methylpropanenitrile has shown promise as an intermediate in the synthesis of complex organic molecules, particularly in drug discovery programs targeting various therapeutic areas. Its ability to undergo multiple reaction pathways makes it a valuable building block for constructing bioactive compounds with intricate architectures.

Moreover, 2-cyclobutyl-2-methylpropanenitrile has been investigated for its potential in materials science, where it serves as a precursor for advanced polymers and high-performance materials. The strain introduced by the cyclobutane ring can impart unique mechanical properties to the resulting materials, making them suitable for applications in aerospace, electronics, and automotive industries.

The physical properties of 2-cyclobutyl-2-methylpropanenitrile, including its melting point, boiling point, and solubility characteristics, have been extensively studied to optimize its handling and storage conditions. Researchers have also examined its thermal stability under various conditions to ensure safe processing during large-scale production.

In conclusion, 2-cyclobutyl-2-methylpropanenitrile (CAS No: 1849197-83-6) stands out as a significant compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research efforts aimed at unlocking its full potential in both academic and industrial settings.